2-ethoxy-N-[4-(phenyldiazenyl)phenyl]benzamide

• IUPAC Name: 2-ethoxy-N-(4-phenyldiazenylphenyl)benzamide
• InChI: InChI=1S/C21H19N3O2/c1-2-26-20-11-7-6-10-19(20)21(25)22-16-12-14-18(15-13-16)24-23-17-8-4-3-5-9-17/h3-15H,2H2,1H3,(H,22,25)
• InChI Key: KVCBJYKXAVEJEW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)N=NC3=CC=CC=C3
• Molecular Formula: C21H19N3O2
• DSSTOX Substance ID: DTXSID401039173
• Molecular Weight: 345.4 g/mol
• CAS RN: 418781-03-0

Description

2-ethoxy-N-[4-(phenyldiazenyl)phenyl]benzamide, also known as Sudan I, is a synthetic azo dye that is commonly used as a food coloring agent. It is also used in the textile industry and as a biological stain. Despite its widespread use, Sudan I has been found to have carcinogenic properties and has been banned in many countries. In

Mechanism of Action

2-ethoxy-N-[4-(phenyldiazenyl)phenyl]benzamide I is believed to exert its biological effects through the formation of reactive intermediates that can bind to cellular macromolecules such as proteins and DNA. This can lead to DNA damage and the formation of mutations, which can ultimately result in carcinogenesis.
Biochemical and Physiological Effects:
2-ethoxy-N-[4-(phenyldiazenyl)phenyl]benzamide I has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that 2-ethoxy-N-[4-(phenyldiazenyl)phenyl]benzamide I can induce DNA damage and cell death. Additionally, 2-ethoxy-N-[4-(phenyldiazenyl)phenyl]benzamide I has been shown to have estrogenic properties, which can lead to the disruption of hormonal balance in the body.

Advantages and Limitations for Lab Experiments

One advantage of using 2-ethoxy-N-[4-(phenyldiazenyl)phenyl]benzamide I in lab experiments is its ability to bind to cellular macromolecules, which can provide valuable insights into cellular processes. However, one limitation of using 2-ethoxy-N-[4-(phenyldiazenyl)phenyl]benzamide I is its potential toxicity, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-ethoxy-N-[4-(phenyldiazenyl)phenyl]benzamide I. One area of interest is the development of safer alternatives to 2-ethoxy-N-[4-(phenyldiazenyl)phenyl]benzamide I for use as biological stains. Additionally, there is a need for further research on the mechanism of action of 2-ethoxy-N-[4-(phenyldiazenyl)phenyl]benzamide I and its potential role in carcinogenesis. Finally, there is a need for research on the potential health effects of exposure to 2-ethoxy-N-[4-(phenyldiazenyl)phenyl]benzamide I in various settings, such as in the workplace or through food consumption.

Synthesis Methods

2-ethoxy-N-[4-(phenyldiazenyl)phenyl]benzamide I can be synthesized by the diazotization of 4-aminobenzoyl ethyl ether followed by coupling with N-phenyl-1,4-phenylenediamine. This reaction results in the formation of the azo dye 2-ethoxy-N-[4-(phenyldiazenyl)phenyl]benzamide I.

Scientific Research Applications

2-ethoxy-N-[4-(phenyldiazenyl)phenyl]benzamide I has been widely used as a biological stain due to its ability to bind to proteins and nucleic acids. It has also been used in the study of cell proliferation and differentiation. Additionally, 2-ethoxy-N-[4-(phenyldiazenyl)phenyl]benzamide I has been used in the development of biosensors for the detection of various analytes.